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Abstract

This technical guide provides an in-depth overview of 3-Oxooctanoic acid (CAS 13283-91-5),
a beta-keto acid that plays a role in fatty acid metabolism. This document consolidates its
chemical and physical properties, biological significance, and potential applications. Detailed
information on its metabolic pathway, along with representative experimental protocols and
spectroscopic data, is presented to support researchers in the fields of biochemistry, metabolic
studies, and drug discovery.

Introduction

3-Oxooctanoic acid, also known as 3-ketooctanoic acid, is a medium-chain oxo fatty acid.[1]
[2][3] As a beta-keto acid, its ketone group is located at the C3 position relative to the carboxyl
group, a structural feature that is key to its chemical reactivity and metabolic function.[4] This
compound is a metabolite in the beta-oxidation of fatty acids, a major energy-producing
pathway in eukaryotes.[2][3] Its presence has been detected in various organisms, from yeast
to humans.[3] Understanding the properties and biological role of 3-Oxooctanoic acid is
valuable for researchers investigating metabolic pathways and developing novel therapeutics
targeting metabolic disorders.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 3-Oxooctanoic acid is provided

below.

Table 1: General and Chemical Properties of 3-Oxooctanoic Acid

Property Value Source
CAS Number 13283-91-5 [5]
Molecular Formula C8H1403 [5]
Molecular Weight 158.197 g/mol [5]
IUPAC Name 3-oxooctanoic acid [2]

3-ketooctanoic acid, beta-
Synonyms oxocaprylic acid, beta-

ketooctanoic acid

[2](6]

Canonical SMILES CCCCCC(=0)CC(=0)0
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Table 2: Physicochemical Properties of 3-Oxooctanoic Acid
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Property Value Source
Physical Description Solid [2]
Boiling Point 275.6°C at 760 mmHg [5]
Density 1.038 g/cm3 [5]
Flash Point 134.7°C [5]
Vapor Pressure 0.00138 mmHg at 25°C [5]
LogP 1.6 [5]
Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor
ydrog p 3 [5]
Count

Biological Role and Signaling Pathways

3-Oxooctanoic acid is an intermediate in the mitochondrial beta-oxidation of fatty acids. This
metabolic pathway is crucial for energy production from lipids.

Beta-Oxidation of Fatty Acids

The beta-oxidation spiral is a four-step process that shortens fatty acyl-CoA molecules by two
carbons in each cycle, producing acetyl-CoA, FADHz, and NADH. 3-Oxooctanoyl-CoA is the
precursor to the final thiolytic cleavage step in the cycle for an eight-carbon fatty acid.

The four key enzymatic reactions in the beta-oxidation of an eight-carbon fatty acid (octanoyl-
CoA) are:

o Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond between the alpha
and beta carbons of octanoyl-CoA, forming trans-A2-enoyl-CoA and reducing FAD to FADHz.

o Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, yielding L-
3-hydroxyoctanoyl-CoA.

e Dehydrogenation: 3-Hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a keto
group, producing 3-oxooctanoyl-CoA and reducing NAD+ to NADH.
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» Thiolysis: Beta-ketothiolase cleaves 3-oxooctanoyl-CoA with the addition of a new
Coenzyme A molecule, resulting in acetyl-CoA and a shortened hexanoyl-CoA.

This cycle repeats until the fatty acid is completely converted to acetyl-CoA molecules, which

can then enter the citric acid cycle for further energy production.
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Caption: Mitochondrial beta-oxidation of octanoyl-CoA.

Experimental Protocols
Synthesis of 3-Oxooctanoic Acid

While a specific, detailed protocol for the synthesis of 3-oxooctanoic acid is not readily
available in the searched literature, a general and plausible method for the synthesis of beta-
keto acids involves the Claisen condensation reaction. Below is a representative workflow.

Start Materials:
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_ Mel{lyl acetate (Strong Base, e.g., NaOEt) (e.g., aq. NaOH) (e.g., ag. HCI) | (e.g., Chromatography)
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Click to download full resolution via product page
Caption: Representative workflow for the synthesis of 3-Oxooctanoic acid.
Methodology:

o Claisen Condensation: Methyl hexanoate is reacted with methyl acetate in the presence of a
strong base, such as sodium ethoxide, to form the corresponding beta-keto ester, methyl 3-
oxooctanoate.

e Saponification: The resulting methyl 3-oxooctanoate is then saponified using an aqueous
solution of a strong base, like sodium hydroxide, to hydrolyze the ester to the sodium salt of
3-oxooctanoic acid.

 Acidification: The reaction mixture is subsequently acidified with a mineral acid, such as
hydrochloric acid, to protonate the carboxylate and yield 3-oxooctanoic acid.

« Purification: The final product can be purified using standard techniques such as extraction
and column chromatography.

Analysis of 3-Oxooctanoic Acid in Biological Samples
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The analysis of 3-Oxooctanoic acid in biological matrices typically involves extraction followed
by chromatographic separation and detection by mass spectrometry.

Methodology:

o Sample Preparation: Biological samples (e.g., plasma, tissue homogenates) are subjected to
a protein precipitation step, often using a cold organic solvent like acetonitrile. The
supernatant is then collected.

o Extraction: A liquid-liquid extraction or solid-phase extraction (SPE) can be employed to
isolate and concentrate the analyte from the sample matrix.

o Chromatographic Separation: The extracted sample is injected into a liquid chromatography
(LC) system, typically a reversed-phase column, to separate 3-Oxooctanoic acid from other
components.

e Mass Spectrometric Detection: The eluent from the LC system is introduced into a mass
spectrometer (MS), often a tandem mass spectrometer (MS/MS), for sensitive and specific
detection and quantification of 3-Oxooctanoic acid.

Spectroscopic Data
Mass Spectrometry

Predicted collision cross-section (CCS) values for various adducts of 3-Oxooctanoic acid can
be useful for its identification in mass spectrometry-based metabolomics studies.

Table 3: Predicted Collision Cross Section (CCS) Values for 3-Oxooctanoic Acid Adducts
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Adduct m/z Predicted CCS (A2
[M+H]* 159.10158 135.3
[M+Na]* 181.08352 141.3
[M-H]- 157.08702 133.9
[M+NHa4]* 176.12812 155.4
[M+K]+ 197.05746 140.8
[M+H-H-0]* 141.09156 130.6
[M+HCOO]~ 203.09250 156.0
[M+CHsCOO]~ 217.10815 176.3

Data sourced from PubChemlLite.

NMR Spectroscopy

While a full, experimentally determined NMR spectrum for 3-Oxooctanoic acid is not available
in the searched results, predicted chemical shifts for the methyl ester derivative and general
characteristics of similar compounds can provide guidance. For the related compound, methyl
3-oxoheptanoate, 3C NMR data has been reported in the literature.[7]

Applications in Research and Drug Development

The primary research application of 3-Oxooctanoic acid is as a metabolite standard in
metabolomics studies and for investigating the kinetics and regulation of fatty acid oxidation.

While there is limited direct evidence for 3-Oxooctanoic acid as a drug development
candidate, its derivatives have been explored. For instance, an amide of 3-oxooctanoic acid
has been investigated for its biological activity.[4] Given its role in a fundamental metabolic
pathway, enzymes involved in its synthesis and degradation could be potential targets for
therapeutic intervention in metabolic diseases.

Conclusion
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3-Oxooctanoic acid is a key intermediate in fatty acid metabolism with well-defined chemical
and physical properties. This guide provides a consolidated resource for researchers,
summarizing its biological context, providing frameworks for its synthesis and analysis, and
presenting relevant physicochemical and spectroscopic data. Further research into the
biological activities of 3-Oxooctanoic acid and its derivatives may uncover novel therapeutic
opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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